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Abstract
2-Nitroso-1-naphthol is a molecule of significant interest in analytical chemistry and materials

science. A pivotal aspect of its chemistry is the tautomeric equilibrium between its nitroso-

phenol (enol) and quinone-oxime (keto) forms. While this equilibrium can be influenced by

solvent polarity in solution, extensive crystallographic and spectroscopic evidence

demonstrates that in the solid state, the molecule exists overwhelmingly as the 1,2-

naphthoquinone-2-oxime tautomer. This guide provides a comprehensive analysis of the solid-

state structure of 2-nitroso-1-naphthol, presenting quantitative data from key experimental

techniques and detailing the methodologies used for its characterization.

The Tautomeric Equilibrium
The tautomerism in 2-nitroso-1-naphthol involves the migration of a proton between the

oxygen and nitrogen atoms of the nitroso and hydroxyl groups, respectively. This results in two

distinct isomers: the aromatic nitroso-naphthol form and the non-aromatic quinone-oxime form.

Computational and experimental studies have conclusively shown that the quinone-oxime form

is significantly more stable in the solid state.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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